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Compound of Interest

1-(Difluoromethoxy)-3-
Compound Name: ,
nitrobenzene

cat. No.: B1333252

Technical Data Sheet: 1-(Difluoromethoxy)-3-
hitrobenzene

For Research and Development Use Only

This document provides essential chemical and physical data for 1-(difluoromethoxy)-3-
nitrobenzene, intended for researchers, scientists, and professionals in drug development and
chemical synthesis.

Core Chemical Properties

The fundamental molecular properties of 1-(difluoromethoxy)-3-nitrobenzene are
summarized below. This data is critical for stoichiometric calculations, analytical method
development, and chemical structure elucidation.
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Identifier Value Source
Molecular Formula C7HsF2NO3 [1112][3]
Molecular Weight 189.12 g/mol [1112][31[4]
CAS Number 22236-07-3 [1][3][4]

alpha,alpha-Difluoro-3-
Synonyms nitroanisole, Difluoromethyl 3- [1112]

nitrophenyl ether

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 1-
(difluoromethoxy)-3-nitrobenzene are beyond the scope of this document. For specific
methodologies, researchers should consult peer-reviewed chemical literature and established
synthesis databases, referencing the compound's CAS number (22236-07-3). Standard
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) are typically
employed for characterization and purity assessment.

Logical Relationships

The following diagram illustrates the relationship between the compound's name and its core
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Molecular Formula Molecular Weight
C7HsF2NOs 189.12 g/mol

Figure 1. Core Properties of 1-(Difluoromethoxy)-3-nitrobenzene

molecular properties.
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Figure 1. Relationship between the chemical name and its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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